ABT-639 hydrochloride
ABT-639 hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1235560-31-2
VCID:
VC0110715
InChI:
InChI=1S/C20H20ClF2N3O3S.ClH/c21-15-11-17(23)19(30(28,29)24-18-6-2-1-5-16(18)22)10-14(15)20(27)26-9-8-25-7-3-4-13(25)12-26;/h1-2,5-6,10-11,13,24H,3-4,7-9,12H2;1H/t13-;/m1./s1
SMILES:
C1CC2CN(CCN2C1)C(=O)C3=CC(=C(C=C3Cl)F)S(=O)(=O)NC4=CC=CC=C4F.Cl
Molecular Formula:
C20H21Cl2F2N3O3S
Molecular Weight:
492.4 g/mol
ABT-639 hydrochloride
CAS No.: 1235560-31-2
Cat. No.: VC0110715
Molecular Formula: C20H21Cl2F2N3O3S
Molecular Weight: 492.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1235560-31-2 |
|---|---|
| Molecular Formula | C20H21Cl2F2N3O3S |
| Molecular Weight | 492.4 g/mol |
| IUPAC Name | 5-[(8aR)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carbonyl]-4-chloro-2-fluoro-N-(2-fluorophenyl)benzenesulfonamide;hydrochloride |
| Standard InChI | InChI=1S/C20H20ClF2N3O3S.ClH/c21-15-11-17(23)19(30(28,29)24-18-6-2-1-5-16(18)22)10-14(15)20(27)26-9-8-25-7-3-4-13(25)12-26;/h1-2,5-6,10-11,13,24H,3-4,7-9,12H2;1H/t13-;/m1./s1 |
| Standard InChI Key | KZRCYRFDOFTBHY-BTQNPOSSSA-N |
| Isomeric SMILES | C1C[C@@H]2CN(CCN2C1)C(=O)C3=CC(=C(C=C3Cl)F)S(=O)(=O)NC4=CC=CC=C4F.Cl |
| SMILES | C1CC2CN(CCN2C1)C(=O)C3=CC(=C(C=C3Cl)F)S(=O)(=O)NC4=CC=CC=C4F.Cl |
| Canonical SMILES | C1CC2CN(CCN2C1)C(=O)C3=CC(=C(C=C3Cl)F)S(=O)(=O)NC4=CC=CC=C4F.Cl |
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